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Compound of Interest

Compound Name: Ro 31-2201

Cat. No.: B1679478 Get Quote

CAS Number: 88851-65-4

This technical guide provides an in-depth overview of the chemical properties, mechanism of

action, and experimental protocols for Ro 31-2201, a potent inhibitor of the angiotensin-

converting enzyme (ACE). This document is intended for researchers, scientists, and drug

development professionals.

Chemical Properties
Ro 31-2201 is a drug derivative compound with the following chemical and physical properties:
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Property Value Source

CAS Number 88851-65-4 [1]

Molecular Formula C₂₀H₂₅N₃O₆ [1]

Molecular Weight 403.43 g/mol [1]

IUPAC Name

(2S)-2-[[(2S)-1-carboxy-3-

phenylpropyl]amino]-N-(1,3-

thiazol-2-yl)propanamide

SMILES

O=C(O)

[C@@H]1CCCN2N1C(--

INVALID-LINK--N--INVALID-

LINK--C(O)=O)=O

Melting Point Not available

Solubility

Soluble in DMSO. Information

on solubility in water and

ethanol is not readily available.

Stability and Storage

Store at -20°C for long-term

storage (up to 1 year). For

short-term storage, -20°C for

up to 6 months is

recommended. Solutions

should be stored sealed and

protected from moisture.

[2]

Mechanism of Action and Signaling Pathways
Ro 31-2201 is a potent inhibitor of Angiotensin-Converting Enzyme (ACE). ACE is a key

enzyme in the Renin-Angiotensin System (RAS), a critical regulator of blood pressure and

cardiovascular homeostasis.

The Renin-Angiotensin System (RAS)
The primary mechanism of action of Ro 31-2201 is the inhibition of ACE, which is responsible

for the conversion of angiotensin I to angiotensin II. Angiotensin II is a powerful vasoconstrictor
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and also stimulates the adrenal cortex to release aldosterone, a hormone that promotes

sodium and water retention. By inhibiting ACE, Ro 31-2201 reduces the levels of angiotensin II,

leading to vasodilation and a decrease in blood pressure.
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Caption: The Renin-Angiotensin System and the inhibitory action of Ro 31-2201.

Other Potential Signaling Pathways
In addition to its primary effect on the RAS, ACE inhibitors like Ro 31-2201 may influence other

signaling pathways. ACE is also responsible for the degradation of bradykinin, a potent

vasodilator. Inhibition of ACE can lead to an accumulation of bradykinin, which may contribute

to the therapeutic effects of these inhibitors. Some studies suggest that ACE inhibitors can also

modulate signaling cascades involving protein kinase C (PKC), c-Jun N-terminal kinase (JNK),

and extracellular signal-regulated kinase (ERK).
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Caption: Potential additional signaling pathways affected by Ro 31-2201.

Experimental Protocols
The following are generalized protocols for assessing the activity of Ro 31-2201. Specific

concentrations and incubation times may need to be optimized for different experimental

systems.

In Vitro ACE Inhibition Assay
This protocol outlines a method to determine the in vitro inhibitory activity of Ro 31-2201 on

ACE.

Materials:

Ro 31-2201

Angiotensin-Converting Enzyme (ACE) from rabbit lung
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ACE substrate (e.g., Hippuryl-His-Leu, HHL)

Assay buffer (e.g., 100 mM Tris-HCl, pH 8.3, containing 300 mM NaCl and 10 µM ZnCl₂)

Stopping solution (e.g., 1 M HCl)

Ethyl acetate

Spectrophotometer or HPLC system

Procedure:

Prepare Ro 31-2201 solutions: Dissolve Ro 31-2201 in an appropriate solvent (e.g., DMSO)

to create a stock solution. Prepare serial dilutions of the stock solution in the assay buffer to

achieve a range of desired concentrations.

Enzyme and Substrate Preparation: Prepare solutions of ACE and HHL in the assay buffer at

the desired concentrations.

Reaction Incubation: In a microcentrifuge tube, add the ACE solution and a specific volume

of either the Ro 31-2201 dilution or the assay buffer (for the control). Pre-incubate the

mixture at 37°C for 10-15 minutes.

Initiate Reaction: Add the HHL substrate solution to each tube to start the reaction. Incubate

at 37°C for a defined period (e.g., 30-60 minutes).

Stop Reaction: Terminate the reaction by adding the stopping solution.

Extraction and Quantification: Extract the product of the enzymatic reaction (hippuric acid)

with ethyl acetate. After centrifugation, collect the organic layer and evaporate the solvent.

Re-dissolve the residue in a suitable buffer and measure the absorbance at a specific

wavelength (e.g., 228 nm) using a spectrophotometer, or quantify using an appropriate

HPLC method.

Data Analysis: Calculate the percentage of ACE inhibition for each concentration of Ro 31-
2201 compared to the control. Determine the IC₅₀ value, which is the concentration of the

inhibitor required to reduce ACE activity by 50%.
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Caption: Workflow for an in vitro ACE inhibition assay.

Cell-Based Assay for Assessing Cellular Effects
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This protocol provides a general framework for investigating the effects of Ro 31-2201 on a

relevant cell line (e.g., endothelial cells, smooth muscle cells).

Materials:

Ro 31-2201

Appropriate cell line (e.g., HUVECs, HASMCs)

Cell culture medium and supplements

Angiotensin II

Reagents for downstream analysis (e.g., ELISA kits for cytokine measurement, Western blot

reagents for protein expression, proliferation assay kits)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in multi-well plates at a predetermined density and allow them

to adhere and grow overnight.

Cell Treatment: Treat the cells with various concentrations of Ro 31-2201 for a specific

duration. Include a vehicle control (e.g., DMSO).

Stimulation (Optional): After the pre-treatment with Ro 31-2201, stimulate the cells with

angiotensin II to induce a cellular response.

Downstream Analysis: Following the treatment and/or stimulation, perform the desired

downstream analysis. This could include:

Proliferation/Viability Assays (e.g., MTT, WST-1): To assess the effect of Ro 31-2201 on

cell growth.

Cytokine Secretion (ELISA): To measure the levels of pro-inflammatory or other relevant

cytokines in the culture supernatant.
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Protein Expression (Western Blot): To analyze the expression levels of key proteins in the

signaling pathways of interest.

Gene Expression (RT-qPCR): To quantify changes in the mRNA levels of target genes.

Data Analysis: Analyze the data to determine the dose-dependent effects of Ro 31-2201 on

the measured cellular parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ro 31-2201: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679478#ro-31-2201-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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